Cas no 880807-73-8 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide)
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
- N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
-
- Inchi: 1S/C19H18FNO3S/c1-2-14-6-8-17(9-7-14)21(18-10-11-25(23,24)13-18)19(22)15-4-3-5-16(20)12-15/h3-12,18H,2,13H2,1H3
- InChI Key: MQWJYRDFMVDSFC-UHFFFAOYSA-N
- SMILES: C(N(C1C=CS(=O)(=O)C1)C1=CC=C(CC)C=C1)(=O)C1=CC=CC(F)=C1
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3101-0013-2μmol |
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide |
880807-73-8 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F3101-0013-5μmol |
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide |
880807-73-8 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3101-0013-10μmol |
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide |
880807-73-8 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3101-0013-20μmol |
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide |
880807-73-8 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F3101-0013-1mg |
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide |
880807-73-8 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F3101-0013-2mg |
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide |
880807-73-8 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F3101-0013-3mg |
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide |
880807-73-8 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3101-0013-4mg |
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide |
880807-73-8 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F3101-0013-5mg |
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide |
880807-73-8 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3101-0013-10mg |
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide |
880807-73-8 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
Professional Introduction to Compound with CAS No. 880807-73-8 and Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
Compound with the CAS number 880807-73-8 and the product name N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure, characterized by a thiophene ring and fluorobenzamide moiety, positions it as a promising candidate for further research in drug discovery and development.
The thiophene ring is a heterocyclic compound that has been extensively studied for its biological activity. Its presence in the molecular framework of this compound suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists. The fluorobenzamide moiety, on the other hand, is known for its role in enhancing the metabolic stability and bioavailability of pharmaceutical compounds. The combination of these structural features makes this compound a fascinating subject for further investigation.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify novel drug candidates more efficiently than ever before. The compound in question has been subjected to virtual screening using these methods, revealing potential binding interactions with various biological targets. These findings have sparked interest in exploring its pharmacological properties further.
In vitro studies have begun to elucidate the mechanism of action of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. The fluorobenzamide component is particularly noteworthy, as fluorinated aromatic compounds are often associated with enhanced binding affinity and selectivity. This characteristic could be leveraged to develop drugs with improved therapeutic profiles.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of high-performance chromatography and spectroscopic techniques ensures the purity and integrity of the final product.
One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research is focused on exploring its efficacy in preclinical models for various diseases. The thiophene ring and fluorobenzamide moiety are believed to contribute to its ability to modulate biological pathways involved in inflammation, cancer, and neurodegenerative disorders. These findings align with the broader trend in pharmaceutical research towards developing targeted therapies with minimal side effects.
The development of novel pharmaceuticals is a complex and collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The compound under discussion exemplifies how interdisciplinary approaches can lead to breakthroughs in drug discovery. By integrating knowledge from different scientific domains, researchers can design molecules with optimized properties for therapeutic use.
As our understanding of biology and chemistry continues to evolve, so does our ability to design molecules that interact specifically with biological targets. The compound with CAS No. 880807-73-8 is a testament to these advancements, showcasing how innovative chemical design can lead to new therapeutic opportunities. Future studies will aim to validate its efficacy in clinical trials and assess its safety profile for human use.
The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. Companies investing in the research and development of such compounds must navigate rigorous regulatory requirements before they can be brought to market. However, the potential benefits outweigh the challenges, as each new drug represents a step forward in improving human health.
In conclusion, the compound with CAS No. 880807-73-8 and the product name N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide holds significant promise for future medical applications. Its unique structural features and potential biological activity make it a valuable asset in the ongoing quest to develop novel therapeutics. As research progresses, we can expect further insights into its mechanisms of action and therapeutic potential.
880807-73-8 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)